Cas no 10525-59-4 (1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate)

1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate structure
10525-59-4 structure
Product Name:1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
CAS No:10525-59-4
MF:C8H12O4
MW:172.178483009338
CID:1151496
PubChem ID:60131795
Update Time:2025-04-20

1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
    • 1,3-Dioxolan-4-ylmethyl methacrylate
    • 2-propenoic acid, 2-methyl-, 1,3-dioxolan-4-ylmethyl ester
    • LogP
    • DTXSID201193943
    • SCHEMBL9610626
    • GJGBXCGXKNONJU-UHFFFAOYSA-N
    • 10525-59-4
    • (1,3-Dioxolan-4-yl)methyl methacrylate
    • Inchi: 1S/C8H12O4/c1-6(2)8(9)11-4-7-3-10-5-12-7/h7H,1,3-5H2,2H3
    • InChI Key: GJGBXCGXKNONJU-UHFFFAOYSA-N
    • SMILES: O1COCC1COC(C(=C)C)=O

Computed Properties

  • Exact Mass: 172.07356
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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